Cas no 1517820-84-6 (1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride)
1517820-84-6 structure
Product Name:1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride
CAS No:1517820-84-6
MF:C5H8ClNO2S
MW:181.640519142151
CID:6030994
PubChem ID:79886296
Update Time:2024-01-13
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride
- 4-Thiomorpholinecarbonyl chloride, 1-oxide
- 1-Oxo-1,4-thiazinane-4-carbonyl chloride
- 1-Oxo-1lambda4-thiomorpholine-4-carbonylchloride
- EN300-1612134
- AKOS018445627
- Thiomorpholine-4-carbonyl chloride 1-oxide
- 1517820-84-6
-
- Inchi: 1S/C5H8ClNO2S/c6-5(8)7-1-3-10(9)4-2-7/h1-4H2
- InChI Key: KAOIQRGUSHTRFI-UHFFFAOYSA-N
- SMILES: C(Cl)(N1CCS(=O)CC1)=O
Computed Properties
- Exact Mass: 180.9964274g/mol
- Monoisotopic Mass: 180.9964274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 56.6Ų
Experimental Properties
- Density: 1.52±0.1 g/cm3(Predicted)
- Boiling Point: 439.1±25.0 °C(Predicted)
- pka: -2.35±0.20(Predicted)
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1612134-0.05g |
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride |
1517820-84-6 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-1612134-0.1g |
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride |
1517820-84-6 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-1612134-0.25g |
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride |
1517820-84-6 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-1612134-0.5g |
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride |
1517820-84-6 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-1612134-1.0g |
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride |
1517820-84-6 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-1612134-2.5g |
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride |
1517820-84-6 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1612134-5.0g |
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride |
1517820-84-6 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-1612134-10.0g |
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride |
1517820-84-6 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-1612134-50mg |
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride |
1517820-84-6 | 50mg |
$587.0 | 2023-09-23 | ||
| Enamine | EN300-1612134-100mg |
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride |
1517820-84-6 | 100mg |
$615.0 | 2023-09-23 |
1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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